Cas no 23328-11-2 (21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI))

21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI) structure
23328-11-2 structure
Product name:21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI)
CAS No:23328-11-2
MF:C12H18N2
MW:190.28472
CID:258021
PubChem ID:248250

21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI) Chemical and Physical Properties

Names and Identifiers

    • 21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI)
    • 1-[(4-methylphenyl)methyl]piperazine
    • 2-hydroxy-4-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-4-oxobutanoic acid methyl ester
    • 23328-11-2
    • NSC64941
    • methyl 4-[(3S,8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxidanyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxidanyl-4-oxidanylidene-butanoate
    • NSC-64941
    • A818445
    • Inchi: InChI=1S/C12H18N2/c1-11-2-4-12(5-3-11)10-14-8-6-13-7-9-14/h2-5,13H,6-10H2,1H3
    • InChI Key: RNAXUUAJNMDESG-UHFFFAOYSA-N
    • SMILES: CC1C=CC(CN2CCNCC2)=CC=1

Computed Properties

  • Exact Mass: 404.25600
  • Monoisotopic Mass: 404.256
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 558.3°C at 760 mmHg
  • Flash Point: 186.3°C
  • Refractive Index: 1.559
  • PSA: 83.83000
  • LogP: 3.41940

21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI) Related Literature

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